Cas no 2270905-34-3 (2-(4-Cyclopropylmethoxy-pyrazol-1-yl)-2-methyl-propionic acid)

• Product Name: 2-(4-Cyclopropylmethoxy-pyrazol-1-yl)-2-methyl-propionic acid
• CAS No: 2270905-34-3
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 5526120
• PubChem ID: 132990750
• Update Time: 2023-05-23

2-(4-Cyclopropylmethoxy-pyrazol-1-yl)-2-methyl-propionic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Cyclopropylmethoxypyrazol-1-yl)-2-methylpropionic acid
• 2270905-34-3
• A1-08747
• 2-(4-(Cyclopropylmethoxy)-1H-pyrazol-1-yl)-2-methylpropanoic acid
• 2-(4-Cyclopropylmethoxy-pyrazol-1-yl)-2-methyl-propionic acid

• Inchi： 1S/C11H16N2O3/c1-11(2,10(14)15)13-6-9(5-12-13)16-7-8-3-4-8/h5-6,8H,3-4,7H2,1-2H3,(H,14,15)
• InChI Key： UFHBJLXFPTVZEU-UHFFFAOYSA-N
• SMILES： O(C1C=NN(C=1)C(C(=O)O)(C)C)CC1CC1

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.4Ų